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Introduction
Dimethyldioctadecylammonium iodide (DDAI) is a cationic surfactant belonging to the

quaternary ammonium compound family. It is characterized by a positively charged nitrogen

atom covalently bonded to two long octadecyl (C18) hydrocarbon chains and two methyl

groups, with an iodide anion as the counter-ion. This amphipathic structure, possessing both a

hydrophilic headgroup and a hydrophobic tail, allows DDAI to self-assemble into various

supramolecular structures, such as micelles and liposomes, in aqueous solutions. These

properties make DDAI a valuable tool in a range of biochemical and pharmaceutical research

applications, including drug delivery, gene therapy, and as a vaccine adjuvant. This guide

provides a comprehensive overview of the core technical aspects of DDAI, including its

physicochemical properties, synthesis, formulation into delivery vehicles, and its mechanism of

action in biological systems.

Physicochemical Properties
The utility of DDAI in biochemical research is largely dictated by its physicochemical properties.

While specific experimental values for DDAI can be scarce in the literature, data for the closely
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related dimethyldioctadecylammonium bromide (DDAB) and other dialkyldimethylammonium

halides can provide valuable insights.

Table 1: Physicochemical Properties of Dimethyldioctadecylammonium Iodide and Related

Compounds

Property Value/Information Notes

Molecular Formula C₃₈H₈₀IN

Molecular Weight 677.97 g/mol

Appearance
White to off-white crystalline

solid

Solubility

Limited solubility in water.

Soluble in organic solvents like

chloroform and methanol.

The long alkyl chains

contribute to its low aqueous

solubility.[1]

Critical Micelle Concentration

(CMC)

Not explicitly reported for

DDAI. For DDAB, it is in the

micromolar to low millimolar

range.

The CMC is the concentration

at which surfactant molecules

begin to form micelles. It is

influenced by factors like

temperature and ionic

strength.

Synthesis of Dimethyldioctadecylammonium Iodide
The synthesis of DDAI is typically achieved through the quaternization of a tertiary amine, N,N-

dimethyloctadecylamine, with an alkyl iodide, in this case, methyl iodide. This reaction, known

as the Menschutkin reaction, is a bimolecular nucleophilic substitution (Sɴ2) reaction.[2][3]

General Synthetic Protocol
A general procedure for the synthesis of quaternary ammonium iodides from tertiary amines is

as follows:[2][4]

Reaction Setup: Dissolve N,N-dimethyloctadecylamine (1 equivalent) in a suitable aprotic

solvent such as acetonitrile or acetone in a round-bottom flask equipped with a magnetic
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stirrer and a reflux condenser.

Addition of Alkylating Agent: Add methyl iodide (a slight excess, typically 1.1-1.2 equivalents)

to the solution. The reaction is often exothermic, so the addition may need to be controlled,

and cooling may be necessary.

Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated

(e.g., to the reflux temperature of the solvent) for several hours to overnight. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Isolation of Product: Upon completion of the reaction, the product, DDAI, often precipitates

out of the solution, especially upon cooling. The solid product can be collected by filtration.

Purification: The crude product is typically washed with a non-polar solvent, such as diethyl

ether or hexane, to remove any unreacted starting materials. Recrystallization from a

suitable solvent system (e.g., ethanol/ether) can be performed to obtain a highly pure

product.

Characterization: The identity and purity of the synthesized DDAI should be confirmed by

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and elemental analysis.

Reactants
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Synthesis workflow for Dimethyldioctadecylammonium Iodide.

Formulation of DDAI-based Delivery Systems
Due to its amphipathic nature, DDAI is an excellent building block for the formulation of various

delivery systems, most notably liposomes and nanoparticles. These formulations can

encapsulate or associate with a variety of therapeutic agents, including small molecule drugs,

proteins, and nucleic acids.

Preparation of DDAI Liposomes by Thin-Film Hydration
The thin-film hydration method is a widely used technique for the preparation of liposomes.[5]

[6][7][8]

Lipid Film Formation:

Dissolve DDAI and any other lipids (e.g., cholesterol, helper lipids like DOPE or DSPC) in

a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-

bottom flask. The molar ratio of the lipids should be optimized based on the desired

properties of the liposomes.

The organic solvent is then removed under reduced pressure using a rotary evaporator.

This results in the formation of a thin, uniform lipid film on the inner surface of the flask.

To ensure complete removal of the organic solvent, the flask can be placed under a high

vacuum for several hours or overnight.

Hydration:

The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by

adding the buffer to the flask and agitating it. The temperature of the hydration buffer

should be above the phase transition temperature (Tc) of the lipids to ensure proper

hydration and formation of multilamellar vesicles (MLVs).

For encapsulating hydrophilic drugs, the drug is dissolved in the aqueous buffer used for

hydration. For lipophilic drugs, the drug is co-dissolved with the lipids in the organic
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solvent in the first step.

Size Reduction (Extrusion):

The resulting MLV suspension is then subjected to a size reduction process to obtain

unilamellar vesicles (LUVs) of a desired size. Extrusion is a common method where the

liposome suspension is repeatedly passed through polycarbonate membranes with a

defined pore size (e.g., 100 nm or 200 nm). This process is typically performed using a

mini-extruder device.

The number of extrusion cycles (typically 10-20 passes) influences the homogeneity of the

liposome size distribution.
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Workflow for DDAI liposome preparation by thin-film hydration.
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Characterization of DDAI Formulations
The physicochemical characteristics of DDAI-based formulations are critical for their in vitro

and in vivo performance.

Table 2: Key Characterization Parameters for DDAI Formulations

Parameter Method Typical Values/Information

Particle Size and

Polydispersity Index (PDI)

Dynamic Light Scattering

(DLS)

Size typically ranges from 50

to 200 nm for drug delivery

applications. PDI values < 0.3

indicate a homogenous

population.[9][10]

Zeta Potential Laser Doppler Velocimetry

Positive values are expected

due to the cationic nature of

DDAI, often in the range of +30

to +60 mV. A high zeta

potential (

Encapsulation Efficiency

(EE%)

Spectrophotometry,

Chromatography (e.g., HPLC)

EE% = [(Total Drug - Free

Drug) / Total Drug] x 100.

Values can range widely (e.g.,

50-95%) depending on the

drug and formulation.[11][12]

[13][14][15]

Morphology
Transmission Electron

Microscopy (TEM), Cryo-TEM

Provides visualization of the

shape and lamellarity of the

liposomes.

Applications in Biochemical Research
The unique properties of DDAI make it a versatile tool in various areas of biochemical research.

As a Vaccine Adjuvant
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Cationic lipids like DDAI are potent adjuvants that can enhance the immune response to co-

administered antigens. DDA-based adjuvants have been shown to induce a mixed Th1/Th2

immune response, which is beneficial for vaccines against a broad range of pathogens.[2] The

adjuvant effect of DDA is attributed to several mechanisms, including the formation of a depot

at the injection site, which leads to a sustained release of the antigen, and enhanced uptake by

antigen-presenting cells (APCs) such as dendritic cells and macrophages.

In Drug Delivery
DDAI-based liposomes and nanoparticles can serve as effective carriers for a variety of

therapeutic agents. The positive surface charge of these carriers facilitates their interaction with

negatively charged cell membranes, promoting cellular uptake. They have been explored for

the delivery of anticancer drugs, such as doxorubicin, to improve their therapeutic index and

reduce systemic toxicity.

In Gene Delivery
The cationic nature of DDAI allows it to form complexes, known as lipoplexes, with negatively

charged nucleic acids like plasmid DNA and siRNA. These lipoplexes can protect the nucleic

acids from degradation by nucleases and facilitate their delivery into cells. DDAI-based

formulations are therefore investigated as non-viral vectors for gene therapy and gene

silencing applications.

Mechanism of Action: Immunostimulatory Signaling
Pathways
The adjuvant activity of cationic lipids like DDAI is not merely a passive delivery mechanism.

They actively engage with the innate immune system, triggering signaling pathways that lead to

the activation of adaptive immunity. One of the key mechanisms involves the activation of Toll-

like receptors (TLRs) and the NLRP3 inflammasome.[16][17][18][19]

Upon recognition by TLR2 on the surface of APCs, a signaling cascade is initiated through the

adaptor protein MyD88. This leads to the activation of transcription factors such as NF-κB,

which in turn upregulate the expression of pro-inflammatory cytokines and co-stimulatory

molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Trimethylazanium_Iodide_for_the_Synthesis_of_Quaternary_Ammonium_Salts.pdf
https://www.researchgate.net/figure/Pathway-1-shows-the-canonical-TLR2-MyD88-dependent-signaling-pathway-that-activates-NF-kB_fig9_51687589
https://www.researchgate.net/figure/Schematic-of-TLR-signaling-pathways-TLR2-in-combination-with-TLR1-or-TLR6-and-TLR4_fig1_8455690
https://www.researchgate.net/figure/NLRP3-inflammasome-dependent-secretion-of-IL-1b-and-IL-18-in-human-PBMCs-infected-with_fig4_358657497
https://pmc.ncbi.nlm.nih.gov/articles/PMC9226403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DDAI

TLR2

MyD88

IRAKs

TRAF6

TAK1

IKK complex

NF-κB

Pro-inflammatory
Cytokines & Chemokines

Click to download full resolution via product page

TLR2 signaling pathway activated by DDAI.
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Furthermore, cationic lipids can act as a "signal 2" for the activation of the NLRP3

inflammasome. This multiprotein complex, once assembled, activates caspase-1, which in turn

cleaves pro-interleukin-1β (pro-IL-1β) and pro-IL-18 into their mature, secreted forms. These

potent pro-inflammatory cytokines play a crucial role in shaping the subsequent adaptive

immune response.[20][21][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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